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Compound of Interest

Compound Name: 1,1-Dichlorocyclobutane

Cat. No.: B075226

Essential Safety and Handling Guide for 1,1-
Dichlorocyclobutane

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of 1,1-Dichlorocyclobutane (CAS No. 29356-13-6). Adherence
to these procedures is critical for ensuring personnel safety and minimizing environmental
impact in a laboratory setting.

Immediate Safety and Hazard Information

1,1-Dichlorocyclobutane is a halogenated hydrocarbon that presents several health hazards.
According to its Safety Data Sheet (SDS), it is harmful if swallowed, causes skin irritation, and
can lead to serious eye irritation. It may also cause respiratory irritation. As a volatile and
potentially carcinogenic compound, all handling procedures must be conducted with
appropriate engineering controls and personal protective equipment.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the primary defense against exposure to 1,1-
Dichlorocyclobutane. The following table summarizes the recommended PPE for handling

this compound.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b075226?utm_src=pdf-interest
https://www.benchchem.com/product/b075226?utm_src=pdf-body
https://www.benchchem.com/product/b075226?utm_src=pdf-body
https://www.benchchem.com/product/b075226?utm_src=pdf-body
https://www.benchchem.com/product/b075226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specification Rationale
Tightly fitting, )
Eye and Face ] ] Protects against
) Safety Goggles compliant with ANSI
Protection splashes and vapors.
Z87.1 standards.
To be worn in
conjunction with
safety goggles,
y-g 9 Provides a secondary
. especially when _
Face Shield layer of protection for

handling larger
quantities or when
there is a significant

splash risk.

the face.

Hand Protection

Chemical-Resistant

Gloves

Double-gloving with
neoprene or Viton™
gloves is
recommended. Nitrile
gloves offer poor
resistance to many
halogenated

hydrocarbons.[1]

Prevents skin contact.
Breakthrough times
for specific glove
materials should be
consulted.[2][3]

Body Protection

Laboratory Coat

Flame-resistant and
chemically

impervious.

Protects skin and
personal clothing from

contamination.

Chemical-Resistant

Apron

To be worn over the
lab coat when
handling larger
quantities or when
there is a significant

splash risk.

Provides an additional

barrier against

chemical splashes.

Respiratory Protection

Chemical Fume Hood

All handling of 1,1-
Dichlorocyclobutane
must be conducted in

a certified and

Minimizes inhalation

exposure to vapors.
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properly functioning

chemical fume hood.

For emergency
situations (e.qg., spills) Provides respiratory

Air-Purifying outside of a fume protection in the event
Respirator (APR) hood. Equipped with of an unexpected
organic vapor release.
cartridges.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 1,1-Dichlorocyclobutane is crucial for maintaining a safe
laboratory environment. The following workflow outlines the key steps from preparation to post-
handling.

1. Pre-Handling Preparation:

¢ Risk Assessment: Before any new procedure, conduct a thorough risk assessment.

¢ Information Review: All personnel must review the Safety Data Sheet (SDS) for 1,1-
Dichlorocyclobutane.

o Emergency Equipment: Ensure that a chemical spill kit, safety shower, and eyewash station
are readily accessible and operational.

e Fume Hood Verification: Confirm that the chemical fume hood has a current certification and
is functioning correctly.

e PPE Inspection: Inspect all PPE for integrity before use.

2. Handling the Chemical:

o Work Area: Conduct all work within a designated area inside a chemical fume hood to
minimize exposure.

» Dispensing: Use spark-proof tools and ground all equipment when transferring the chemical
to prevent static discharge.

o Containment: Use secondary containment (e.g., a tray) to contain any potential spills.

e Avoid Incompatibilities: Keep away from strong oxidizing agents, bases, and metals.
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e Heating: If heating is necessary, use a well-controlled heating mantle or water bath. Avoid
open flames.

3. Post-Handling Procedures:

» Container Sealing: Tightly seal the container of 1,1-Dichlorocyclobutane immediately after
use.

o Decontamination: Decontaminate the work area with soap and water or an appropriate
laboratory cleaner.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use items in the appropriate waste stream.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures

Spill Response:
e Minor Spill (inside a fume hood):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads).

o Carefully collect the absorbed material using spark-proof tools and place it in a labeled,
sealed container for hazardous waste disposal.

o Decontaminate the spill area.
e Major Spill (outside a fume hood or a large volume):
o Evacuate the laboratory immediately and alert others in the vicinity.
o If flammable vapors are present, turn off all ignition sources if it is safe to do so.
o Close the laboratory doors to contain the spill.

o Activate the building's fire alarm if necessary.
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o From a safe location, call emergency services and provide details of the spill.
o Do not re-enter the area until it has been cleared by safety professionals.
Exposure Response:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

Disposal Plan

As a halogenated organic compound, 1,1-Dichlorocyclobutane and any materials
contaminated with it must be disposed of as hazardous waste.

Waste Segregation and Collection:

o Liquid Waste: Collect all liquid waste containing 1,1-Dichlorocyclobutane in a dedicated,
clearly labeled, and sealed container for halogenated organic waste.

¢ Solid Waste: Collect all contaminated solid waste (e.g., gloves, absorbent materials, paper
towels) in a separate, clearly labeled, and sealed container for solid hazardous waste.

o Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full
chemical name "1,1-Dichlorocyclobutane,” and a list of all components and their
approximate percentages.

Storage and Disposal:
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o Store waste containers in a designated satellite accumulation area that is secure and has
secondary containment.

» Do not mix halogenated waste with non-halogenated waste, as this significantly increases
disposal costs.

» Arrange for the pickup and disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) department.

Quantitative Data

The following table summarizes key quantitative data for 1,1-Dichlorocyclobutane.

Property Value

Molecular Formula CaHsCl2

Molecular Weight 124.99 g/mol [4]

CAS Number 29356-13-6[5]

Boiling Point 136.3 °C at 760 mmHg[5]
Flash Point 44.3 °C[5]

Density 1.26 g/cm3[5]

Vapor Pressure 9.2 mmHg at 25 °C[5]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 1,1-Dichlorocyclobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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